Cas no 63763-04-2 (methyl 4-(cyclopentyloxy)benzoate)

• Product Name: methyl 4-(cyclopentyloxy)benzoate
• CAS No: 63763-04-2
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD03465283
• CID: 1657503
• PubChem ID: 1530286
• Update Time: 2025-06-18

methyl 4-(cyclopentyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(cyclopentyloxy)-, methyl ester
• methyl 4-(cyclopentyloxy)benzoate
• SCHEMBL8339652
• LBACDACLAMNTQI-UHFFFAOYSA-N
• 63763-04-2
• G38429
• methyl p-cyclopentyloxybenzoate
• AKOS000313638
• methyl4-(cyclopentyloxy)benzoate
• STK351205
• Methyl 4-cyclopentyloxybenzoate
• 4-Cyclopentyloxybenzoic acid methyl ester
• CS-0301917
• EN300-230956

• MDL： MFCD03465283
• Inchi： 1S/C13H16O3/c1-15-13(14)10-6-8-12(9-7-10)16-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3
• InChI Key： LBACDACLAMNTQI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53